Cas no 1011404-99-1 (sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide)

Sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide is a specialized organosulfur compound featuring a 1,2,4-triazole core substituted with a chlorophenyl group and an ethyl moiety. Its sulfanide functional group enhances reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of heterocyclic compounds. The presence of the chlorophenyl group contributes to its stability and potential bioactivity, while the sodium salt form improves solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility and potential as a precursor for biologically active molecules.

sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide structure

1011404-99-1 structure

Product Name:sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide

CAS No:1011404-99-1

MF:C₁₀H₉ClN₃NaS

MW:261.706330060959

CID:3105417

PubChem ID:3866000

Update Time:2025-06-07

sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide Chemical and Physical Properties

Names and Identifiers

- sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiolate
- sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide
- EN300-04028
- sodium [5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanide
- CS-0265830
- 1011404-99-1
- sodium[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanide
- 3-(4-chlorophenyl)-4-ethyl-5-(sodiosulfanyl)-4H-1,2,4-triazole
- AKOS000122549
- F8889-9338
- sodium;5-(4-chlorophenyl)-4-ethyl-1,2,4-triazole-3-thiolate
- sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide
- Inchi： 1S/C10H10ClN3S.Na/c1-2-14-9(12-13-10(14)15)7-3-5-8(11)6-4-7;/h3-6H,2H2,1H3,(H,13,15);/q;+1/p-1
- InChI Key： DBBYFZQIOVVWAL-UHFFFAOYSA-M
- SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1CC)[S-].[Na+]

Computed Properties

Exact Mass: 261.01034g/mol
Monoisotopic Mass: 261.01034g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 214
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 261.71g/mol
Topological Polar Surface Area: 31.7Å²

sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AU89505-50mg	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	50mg	$257.00	2024-04-20
A2B Chem LLC	AU89505-100mg	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	100mg	$285.00	2024-04-20
A2B Chem LLC	AU89505-250mg	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	250mg	$323.00	2024-04-20
1PlusChem	1P018SW1-50mg	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	50mg	$118.00	2023-12-27
1PlusChem	1P018SW1-100mg	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	100mg	$147.00	2023-12-27
1PlusChem	1P018SW1-250mg	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	250mg	$185.00	2023-12-27
1PlusChem	1P018SW1-500mg	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	500mg	$256.00	2023-12-27
1PlusChem	1P018SW1-1g	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	1g	$311.00	2023-12-27
1PlusChem	1P018SW1-2.5g	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	2.5g	$487.00	2023-12-27
1PlusChem	1P018SW1-5g	sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide	1011404-99-1	90%	5g	$768.00	2023-12-27

sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
5. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734

Additional information on sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide

Comprehensive Overview of Sodium 5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide (CAS No. 1011404-99-1)

The compound Sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide (CAS No. 1011404-99-1) is a specialized sulfanide derivative with a unique triazole backbone. Its molecular structure combines a chlorophenyl group and an ethyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential applications in enzyme inhibition and bioactive molecule synthesis, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like Sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide has surged due to their versatility in drug discovery. Researchers are particularly interested in its sulfanide moiety, which may contribute to enhanced solubility and bioavailability—a hot topic in formulation science. The compound’s CAS No. 1011404-99-1 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From an industrial perspective, this compound is synthesized through multi-step organic reactions, often involving nucleophilic substitution and cyclization techniques. Its 4H-1,2,4-triazole core is a key feature shared with many FDA-approved drugs, sparking discussions about its potential as a scaffold for new therapeutics. Environmental considerations also play a role, as scientists evaluate its biodegradability and eco-friendly synthesis routes—a growing concern in green chemistry initiatives.

Analytical methods for characterizing Sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide typically include HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure purity and validate its structural integrity, critical for regulatory compliance. The compound’s chlorophenyl group is often highlighted in QSAR modeling, a trending tool in computational chemistry for predicting biological activity.

As the scientific community shifts toward AI-driven drug design, compounds like CAS No. 1011404-99-1 are increasingly analyzed using machine learning algorithms to optimize their pharmacokinetic profiles. This aligns with searches for "triazole-based drug candidates" and "sulfanide applications in medicine," which dominate academic and industrial queries. Future research may explore its role in targeted therapies, particularly in oncology and antimicrobial resistance—two pressing global challenges.